Cas no 43047-58-1 (Piperidine,1-(2-chloroethyl)-2-(chloromethyl)-, hydrobromide (1:1))

• Product Name: Piperidine,1-(2-chloroethyl)-2-(chloromethyl)-, hydrobromide (1:1)
• CAS No: 43047-58-1
• MF: C₈H₁₆BrCl₂N
• MW: 277.029339790344
• CID: 334412
• PubChem ID: 153048
• Update Time: 2025-04-19

Piperidine,1-(2-chloroethyl)-2-(chloromethyl)-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Piperidine,1-(2-chloroethyl)-2-(chloromethyl)-, hydrobromide (1:1)
• 1-(2-chloroethyl)-2-(chloromethyl)piperidine,hydrobromide
• 1-(.BETA.-CHLOROETHYL)-2-CHLOROMETHYLPIPERIDINE HYDROBROMIDE
• Piperidine, 1-(2-chloroethyl)-2-(chloromethyl)-, hydrobromide
• DTXSID40988833
• NSC168230
• Q27280943
• 1-(beta-chloroethyl)-2-chloromethylpiperidine hydrobromide
• 1-(2-Chloroethyl)-2-(chloromethyl)piperidine--hydrogen bromide (1/1)
• DL-1-(.BETA.-CHLOROETHYL)-2-(CHLOROMETHYL)PIPERIDINE HYDROBROMIDE
• PIPERIDINE, 1-(2-CHLOROETHYL)-2-(CHLOROMETHYL)-, HYDROBROMIDE (1:1)
• NSC-168230
• UNII-IXO8381HDH
• 69112-82-9
• IXO8381HDH
• 43047-58-1
• NSC 168230

• Inchi： 1S/C8H15Cl2N.BrH/c9-4-6-11-5-2-1-3-8(11)7-10;/h8H,1-7H2;1H
• InChI Key： RNNPAJMNKHKAGN-UHFFFAOYSA-N
• SMILES： Br.ClCC1CCCCN1CCCl

Computed Properties

• Exact Mass: 274.98400
• Monoisotopic Mass: 274.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Boiling Point: 258°Cat760mmHg
• Flash Point: 109.8°C
• PSA: 3.24000
• LogP: 3.21450